Cas no 55386-63-5 (9H-Xanthen-9-one, 1,5-dihydroxy-2,3-dimethoxy-)

9H-Xanthen-9-one, 1,5-dihydroxy-2,3-dimethoxy- structure
55386-63-5 structure
Product Name:9H-Xanthen-9-one, 1,5-dihydroxy-2,3-dimethoxy-
CAS No:55386-63-5
MF:C15H12O6
MW:288.252184867859
CID:352045
PubChem ID:11580116
Update Time:2025-04-19

9H-Xanthen-9-one, 1,5-dihydroxy-2,3-dimethoxy- Chemical and Physical Properties

Names and Identifiers

    • 9H-Xanthen-9-one, 1,5-dihydroxy-2,3-dimethoxy-
    • 1,5-dihydroxy-2,3-dimethoxyxanthen-9-one
    • SCHEMBL16244513
    • 55386-63-5
    • DTXSID00468924
    • Inchi: 1S/C15H12O6/c1-19-10-6-9-11(13(18)15(10)20-2)12(17)7-4-3-5-8(16)14(7)21-9/h3-6,16,18H,1-2H3
    • InChI Key: APPOIVIWJAIHBI-UHFFFAOYSA-N
    • SMILES: O1C2C(=CC=CC=2C(C2C(=C(C(=CC1=2)OC)OC)O)=O)O

Computed Properties

  • Exact Mass: 288.06336
  • Monoisotopic Mass: 288.06338810g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 2
  • Complexity: 400
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 85.2Ų

Experimental Properties

  • PSA: 85.22
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